Cas no 2034498-95-6 (methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate)

• Product Name: methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate
• CAS No: 2034498-95-6
• MF: C₁₆H₁₅NO₅S₃
• MW: 397.489000558853
• CID: 5925544
• PubChem ID: 119102207
• Update Time: 2025-10-19

methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate
• F6520-1871
• 2034498-95-6
• methyl 3-({2-[5-(furan-3-yl)thiophen-2-yl]ethyl}sulfamoyl)thiophene-2-carboxylate
• AKOS026693676
• methyl 3-(N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)sulfamoyl)thiophene-2-carboxylate
• methyl 3-[2-[5-(furan-3-yl)thiophen-2-yl]ethylsulfamoyl]thiophene-2-carboxylate

• Inchi： 1S/C16H15NO5S3/c1-21-16(18)15-14(6-9-23-15)25(19,20)17-7-4-12-2-3-13(24-12)11-5-8-22-10-11/h2-3,5-6,8-10,17H,4,7H2,1H3
• InChI Key： ZEIXOPUWWSFOQQ-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NCCC1=CC=C(C2=COC=C2)S1)(=O)=O

Computed Properties

• Exact Mass: 397.01123610g/mol
• Monoisotopic Mass: 397.01123610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 151Ų

Additional information on methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate

Introduction to Methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate (CAS No. 2034498-95-6)

Methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate, identified by its CAS number 2034498-95-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic rings, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate incorporates key functional groups such as sulfamoyl and ester moieties, which are frequently employed in the design of bioactive molecules. The presence of these groups not only contributes to the compound's solubility and stability but also enhances its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. These molecules have shown remarkable potential in various pharmacological applications, including the treatment of infectious diseases, inflammatory conditions, and even certain types of cancer. The unique structural features of methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate position it as a valuable asset in the quest for new drugs.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The sulfamoyl group, in particular, is known for its ability to engage in hydrogen bonding and ionic interactions, which can enhance binding affinity and selectivity. This characteristic makes methyl 3-({2-5-(furan-3-yl)thiophen-2-ylethyl}sulfamoyl)thiophene-2-carboxylate an attractive scaffold for drug discovery efforts aimed at developing small-molecule inhibitors.

The thiophene ring system is another critical component of this molecule, contributing to its overall pharmacological profile. Thiophenes have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. By incorporating a thiophene ring into the structure, researchers can leverage these known biological activities while exploring new derivatives that may exhibit enhanced efficacy or reduced side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of complex organic molecules like methyl 3-({2-5-(furan-3-yethiophen)-2-yethylethyl}sulfamoyl)thiophene-carboxylate. These tools allow scientists to predict the binding modes of potential drug candidates with high accuracy, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, researchers can refine their understanding of how this compound interacts with biological systems.

The synthesis of methyl 3-{(25(furan3y1)thienphen22y1)ethersulfamoyl}thienphen22carboxylic acid methyl ester represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. This process highlights the importance of expertise in organic synthesis for the development of novel pharmaceuticals.

In conclusion, methyl 3-{(25(furan3y1)thienphen22y1)ethersulfamoyl}thienphen22carboxylic acid methyl ester (CAS No. 2034498956) is a promising compound with a rich structural framework that offers numerous opportunities for therapeutic exploration. Its unique combination of functional groups and heterocyclic moieties positions it as a valuable asset in ongoing drug discovery initiatives. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.